Cas no 90925-43-2 ((4-Propoxyphenyl)methanol)

(4-Propoxyphenyl)methanol structure
(4-Propoxyphenyl)methanol structure
Product Name:(4-Propoxyphenyl)methanol
CAS No:90925-43-2
MF:C10H14O2
MW:166.216963291168
MDL:MFCD06202634
CID:819496
PubChem ID:347843
Update Time:2025-04-19

(4-Propoxyphenyl)methanol Chemical and Physical Properties

Names and Identifiers

    • (4-Propoxyphenyl)methanol
    • TS-00137
    • NSC 406734
    • 90925-43-2
    • 4-Propoxybenzenemethanol
    • 4-n-propyloxybenzyl alcohol
    • SCHEMBL730726
    • DTXSID40324439
    • NSC-406734
    • Z54603099
    • BUJZENMUXBWWFE-UHFFFAOYSA-N
    • 4-propoxybenzyl alcohol
    • (4-propoxyphenyl)-methanol
    • EN300-53766
    • AKOS000249443
    • NSC406734
    • MFCD06202634
    • G30719
    • DB-247106
    • MDL: MFCD06202634
    • Inchi: 1S/C10H14O2/c1-2-7-12-10-5-3-9(8-11)4-6-10/h3-6,11H,2,7-8H2,1H3
    • InChI Key: BUJZENMUXBWWFE-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(CO)=CC=1)CCC

Computed Properties

  • Exact Mass: 166.099379685g/mol
  • Monoisotopic Mass: 166.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 29.5Ų

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